(5-Bromo-3-methyl-pyridin-2-yl)-(2-pyrrolidin-1-yl-ethyl)-amine

• Molecular Formula: C12H18BrN3
• Molecular Weight: 284.20 g/mol
• IUPAC Name: 5-bromo-3-methyl-N-(2-pyrrolidin-1-ylethyl)pyridin-2-amine
• InChI: InChI=1S/C12H18BrN3/c1-10-8-11(13)9-15-12(10)14-4-7-16-5-2-3-6-16/h8-9H,2-7H2,1H3,(H,14,15)
• InChI Key: ZGYMVELARWDGHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1NCCN2CCCC2)Br

Description

(5-Bromo-3-methyl-pyridin-2-yl)-(2-pyrrolidin-1-yl-ethyl)-amine is a useful research compound. Its molecular formula is C12H18BrN3 and its molecular weight is 284.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an argon atmosphere 2 mL of a 1 M solution of LiAlH4 in THF are slowly added dropwise to a solution, cooled to 0° C., of 800 mg (2.68 mmol) N-(5-bromo-3-methyl-pyridin-2-yl)-2-pyrrolidin-1-yl-acetamide (Example 15b) in 10 mL THF and the reaction mixture is stirred for 3 h at this temperature. 20% NaOH is slowly added dropwise, solid K2CO3 is added to the suspension and this is stirred vigorously. The precipitate is filtered off, the filtrate is evaporated down and the residue is purified by chromatography (silica gel, EtOAc/MeOH/NH3 80:20:2).